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Compound of Interest

Compound Name: Fmoc-Gly-OH-2-13C,15N

Cat. No.: B12061815 Get Quote

The following guide provides detailed procedures for the safe and compliant disposal of Fmoc-
Gly-OH-2-13C,15N, a stable isotope-labeled amino acid derivative used in peptide synthesis

and other research applications. While this compound is not classified as hazardous under the

Globally Harmonized System (GHS), it is imperative to follow institutional and regulatory

guidelines for chemical waste disposal to ensure laboratory safety and environmental

protection.[1][2][3]

The stable, non-radioactive isotopes ¹³C and ¹⁵N do not alter the chemical properties or confer

any additional hazards compared to the parent compound, Fmoc-Gly-OH.[4][5] Therefore, the

disposal procedures are based on the properties of the Fmoc-glycine molecule.

Data Presentation: Chemical Safety and Disposal
Overview
This table summarizes the key identification and safety information for Fmoc-Gly-OH-2-
13C,15N.
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Property Information

Chemical Name
N-(9-Fluorenylmethoxycarbonyl)-glycine-2-

¹³C,¹⁵N

CAS Number 285978-12-3

Physical State Solid, white powder

GHS Hazard Classification
Not classified as a hazardous substance.[1][2]

[3]

Primary Disposal Route

Collection as solid chemical waste for disposal

by the institution's Environmental Health &

Safety (EHS) department or a licensed waste

contractor.

Personal Protective Equipment (PPE)

Standard laboratory attire including safety

goggles, chemical-resistant gloves (e.g., nitrile),

and a lab coat should be worn when handling

the chemical and its waste.[1][6]

Environmental Precautions

Do not allow the product to be disposed of with

household garbage or to enter the sewage

system.[7] Discharge into the environment

should be avoided.[1][2]

Experimental Protocol: Step-by-Step Disposal
Methodology
The overriding principle for laboratory waste is that an activity should not begin until a clear

disposal plan is in place.[8] The following protocol details the standard procedure for disposing

of solid Fmoc-Gly-OH-2-13C,15N and associated contaminated materials.

Objective: To safely collect, label, and store Fmoc-Gly-OH-2-13C,15N waste for proper

disposal in accordance with institutional policies.

Materials:
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Designated solid chemical waste container (sealable, durable plastic or glass)

Waste label

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Waste Segregation:

Collect unused or expired solid Fmoc-Gly-OH-2-13C,15N directly into a designated solid

chemical waste container.

Segregate contaminated consumables such as weighing papers, pipette tips, and gloves

into the same container.

Do not mix this waste stream with incompatible chemicals. It is prudent practice to collect

different types of waste in separate containers.[8]

Container Packaging:

Place the solid waste into a container that can be securely sealed. The original product

container, if empty and in good condition, can be used, but it should be placed inside a

larger, labeled waste container.

Ensure the container is clean on the outside and free of contamination before moving it to

the designated waste accumulation area.

Waste Labeling:

Label the waste container clearly. The label must include:

The words "Chemical Waste" or "Hazardous Waste" (as required by your institution,

which often treats all chemical waste as hazardous for collection purposes).

The full chemical name: "Fmoc-Gly-OH-2-13C,15N".

An approximate amount of the waste.
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The date the container was first used for waste accumulation.

Waste Storage:

Store the sealed and labeled waste container in a designated, secure waste accumulation

area within the laboratory.

This area should be away from general traffic and incompatible materials.[6] The container

should be kept closed except when adding waste.

Arranging for Disposal:

Once the container is full or ready for pickup, contact your institution's Environmental

Health & Safety (EHS) department or the designated chemical waste officer.

Follow their specific procedures for requesting a waste pickup. Do not move the waste

outside of the laboratory yourself unless explicitly instructed to do so by EHS personnel.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fmoc-Gly-OH-2-13C,15N waste.
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Start: Generation of
Fmoc-Gly-OH-2-13C,15N Waste

Is the waste solid?
(e.g., powder, contaminated gloves,

weighing paper)

1. Segregate and Collect
in Designated Solid

Chemical Waste Container

Yes

Note: If dissolved, treat as
non-halogenated organic liquid waste.

Consult EHS for specific guidance.

No (liquid solution)

2. Label Container with:
- 'Chemical Waste'

- Full Chemical Name
- Accumulation Date

3. Store Securely in
Designated Waste Area

4. Contact EHS for Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of solid Fmoc-Gly-OH-2-13C,15N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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